C.I. Acid yellow 34, monosodium salt
Description
C.I. Acid Yellow 34, monosodium salt, also known as Acid yellow 34, is a chemical compound with the CAS Number 6359-90-6 . It has a molecular formula of C16H12ClN4NaO4S and a molecular weight of 414.800 . The compound is also known by other names such as Sodium 4-chloro-3-{3-methyl-5-oxo-4-[(E)-phenyldiazenyl]-4,5-dihydro-1H-pyrazol-1-yl}benzene-1-sulfonate .
Synthesis Analysis
The synthesis of this compound, involves the coupling of aniline diazo and 4-Chloro-3-(3-methyl-5-oxo4,5-dihydropyrazol-1-yl)benzenesulfonic acid .Molecular Structure Analysis
The InChI Key of this compound is WOMLYDIIIDEUHC-LTRPLHCISA-M . The molecular structure can be analyzed using reverse phase (RP) HPLC method with simple conditions .Chemical Reactions Analysis
The chemical reactions involving this compound can be analyzed using a high-throughput screening (HTS) method . This method is used to rapidly assess chemicals for bioactivity at a specific molecular target .Physical and Chemical Properties Analysis
This compound is brilliant yellow in color . It is soluble in water, soluble in soluble fiber element, and slightly soluble in alcohol . The compound exhibits a green light yellow color in strong sulfuric acid and in strong hydrochloric acid .Future Directions
High-throughput screening (HTS) is a promising method for the future study of chemicals like C.I. Acid Yellow 34, monosodium salt . HTS can be used to identify potential molecular initiating events within adverse outcome pathways . This could be a potential future direction for research involving this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of C.I. Acid yellow 34, monosodium salt involves the reaction of 2-naphthol-3,6-disulfonic acid with sodium nitrite and sodium sulfide in the presence of sodium hydroxide.", "Starting Materials": [ "2-naphthol-3,6-disulfonic acid", "Sodium nitrite", "Sodium sulfide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-naphthol-3,6-disulfonic acid in water.", "Step 2: Add sodium hydroxide to the solution to adjust the pH to 8-9.", "Step 3: Add sodium nitrite to the solution and stir for 30 minutes at 0-5°C.", "Step 4: Add sodium sulfide to the solution and stir for 30 minutes at 0-5°C.", "Step 5: Adjust the pH of the solution to 4-5 with hydrochloric acid.", "Step 6: Filter the solution to obtain the crude product.", "Step 7: Purify the crude product by recrystallization using water." ] } | |
CAS No. |
6359-90-6 |
Molecular Formula |
C16H13ClN4NaO4S+ |
Molecular Weight |
415.8 g/mol |
IUPAC Name |
sodium;4-chloro-3-(3-methyl-5-oxo-4-phenyldiazenyl-4H-pyrazol-1-yl)benzenesulfonic acid |
InChI |
InChI=1S/C16H13ClN4O4S.Na/c1-10-15(19-18-11-5-3-2-4-6-11)16(22)21(20-10)14-9-12(26(23,24)25)7-8-13(14)17;/h2-9,15H,1H3,(H,23,24,25);/q;+1 |
InChI Key |
WOMLYDIIIDEUHC-UHFFFAOYSA-N |
SMILES |
CC1=NN(C(=O)C1N=NC2=CC=CC=C2)C3=C(C=CC(=C3)S(=O)(=O)[O-])Cl.[Na+] |
Canonical SMILES |
CC1=NN(C(=O)C1N=NC2=CC=CC=C2)C3=C(C=CC(=C3)S(=O)(=O)O)Cl.[Na+] |
| 6359-90-6 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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